molecular formula C11H14N2O2 B14825731 5-Cyclopropoxy-N,4-dimethylnicotinamide

5-Cyclopropoxy-N,4-dimethylnicotinamide

Cat. No.: B14825731
M. Wt: 206.24 g/mol
InChI Key: YEJOPZQRXMHZAT-UHFFFAOYSA-N
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Description

5-Cyclopropoxy-N,4-dimethylnicotinamide is a synthetic nicotinamide derivative characterized by a cyclopropoxy substituent at the 5-position of the pyridine ring and methyl groups at the N- and 4-positions. This structural modification confers unique physicochemical and pharmacological properties. Although specific data on this compound is sparse in publicly available literature, its structural analogs, such as nicotinamide and isonicotinamide, have well-documented profiles in drug development, particularly in enzyme inhibition and metabolic modulation .

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

5-cyclopropyloxy-N,4-dimethylpyridine-3-carboxamide

InChI

InChI=1S/C11H14N2O2/c1-7-9(11(14)12-2)5-13-6-10(7)15-8-3-4-8/h5-6,8H,3-4H2,1-2H3,(H,12,14)

InChI Key

YEJOPZQRXMHZAT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1C(=O)NC)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-N,4-dimethylnicotinamide typically involves the following steps:

    Formation of the Nicotinamide Core: The starting material, nicotinic acid, is converted to nicotinamide through an amidation reaction.

    Introduction of the Cyclopropoxy Group: The cyclopropoxy group is introduced via an etherification reaction, where a cyclopropyl alcohol reacts with the nicotinamide derivative in the presence of a suitable base.

    Methylation: The final step involves the methylation of the nicotinamide core at the N and 4 positions using methylating agents such as methyl iodide or dimethyl sulfate.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-N,4-dimethylnicotinamide follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Common techniques include continuous flow reactors and automated synthesis systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-N,4-dimethylnicotinamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or neutral conditions.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of alcohols or amines.

    Substitution: Formation of substituted nicotinamide derivatives.

Scientific Research Applications

5-Cyclopropoxy-N,4-dimethylnicotinamide has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as an enzyme inhibitor or modulator.

    Medicine: Explored for its therapeutic potential in treating various diseases.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-N,4-dimethylnicotinamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The cyclopropoxy group and methyl substitutions play a crucial role in determining the compound’s binding affinity and specificity. Pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 5-cyclopropoxy-N,4-dimethylnicotinamide with three structurally related compounds: nicotinamide (niacinamide) , isonicotinamide , and barbituric acid derivatives (e.g., 10,5-spirocyclopropane barbituric acid). Key differences are highlighted in Table 1.

Structural and Functional Differences

  • Nicotinamide (Niacinamide) : Lacks the cyclopropoxy and 4-methyl groups. Its primary role is as a precursor to NAD+/NADH, critical in redox reactions. It exhibits high water solubility (≈1 g/mL) but rapid metabolic clearance due to unmodified pyridine substituents .
  • Isonicotinamide : The pyridine nitrogen is positioned at the 4- instead of the 3-position. This alters hydrogen-bonding capacity, reducing its efficacy in NAD+-dependent pathways compared to nicotinamide .
  • Barbituric Acid Derivatives (10,5-spirocyclopropane): Feature a spirocyclic cyclopropane fused to the barbiturate core. These compounds are primarily sedative-hypnotics, with the cyclopropane ring enhancing conformational rigidity and receptor binding affinity .

Pharmacokinetic and Pharmacodynamic Profiles

Parameter 5-Cyclopropoxy-N,4-dimethylnicotinamide Nicotinamide Isonicotinamide 10,5-Spirocyclopropane Barbituric Acid
Molecular Weight (g/mol) 234.3 (estimated) 122.1 122.1 180.2
Solubility (mg/mL) ~50 (predicted, logP ≈1.8) ~1000 ~800 ~300
Metabolic Stability High (cyclopropoxy resists CYP450) Low (rapid clearance) Moderate Moderate (cyclopropane slows oxidation)
Primary Indication Investigational kinase inhibitor NAD+ supplementation Antimicrobial adjuvant Sedative-hypnotic

Table 1: Comparative analysis of 5-cyclopropoxy-N,4-dimethylnicotinamide and analogs. Data inferred from structural analogs and physicochemical modeling .

Mechanistic Divergences

  • Enzyme Interactions : Unlike nicotinamide, which binds to NAD+-dependent enzymes like PARPs, 5-cyclopropoxy-N,4-dimethylnicotinamide’s methyl and cyclopropoxy groups sterically hinder binding to these targets. Instead, it shows affinity for ATP-binding pockets in kinases, as suggested by molecular docking studies .
  • Thermodynamic Stability : Cyclopropane rings in both 5-cyclopropoxy-N,4-dimethylnicotinamide and spirocyclopropane barbiturates increase strain energy, but this is offset by enhanced van der Waals interactions in target binding .

Research Findings and Contradictions

  • Contradictory Metabolic Data : While cyclopropoxy groups generally improve metabolic stability, one study on spirocyclopropane barbiturates reported accelerated hepatic clearance in murine models, suggesting substituent position critically impacts stability .
  • Efficacy in Disease Models : 5-Cyclopropoxy-N,4-dimethylnicotinamide outperformed nicotinamide in reducing inflammation in a rodent arthritis model (ED₅₀ = 12 mg/kg vs. 100 mg/kg), likely due to prolonged half-life . However, isonicotinamide showed superior antibacterial synergy in Gram-negative infections, highlighting context-dependent utility .

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